Cas no 1804715-46-5 (Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1804715-46-5
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4811762
• Update Time: 2025-11-01

Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C9H9F2NO2/c1-5-7(8(10)11)3-6(4-12-5)9(13)14-2/h3-4,8H,1-2H3
• InChI Key： FCNGWSKJSQQADV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=CN=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate

Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1804715-46-5) in Modern Chemical and Pharmaceutical Research

Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate, identified by its CAS number 1804715-46-5, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound, featuring a pyridine core with substituents that include a difluoromethyl group and a methyl ester at the 5-position, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The incorporation of the difluoromethyl group into the molecular framework of this compound is particularly noteworthy, as this moiety is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have positioned Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate as a key building block in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced bioavailability and reduced susceptibility to enzymatic degradation. The presence of two fluorine atoms in the difluoromethyl group of Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate contributes to these desirable properties, making it an attractive candidate for further derivatization and optimization.

The pyridine ring itself is a cornerstone in medicinal chemistry, serving as a scaffold for numerous pharmacologically active compounds. Its aromaticity, combined with the electron-withdrawing effect of the carboxylate ester and the electron-donating influence of the methyl groups, creates a rich environment for functionalization. This allows chemists to tailor the compound’s properties for specific applications, such as kinase inhibition or receptor binding.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making this compound more accessible for industrial applications. These innovations are particularly important in drug discovery pipelines, where rapid access to high-quality intermediates can accelerate the development of new therapies.

The potential applications of Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate extend beyond traditional pharmaceuticals. In agrochemical research, for instance, fluorinated pyridines have shown promise as key components in the development of novel pesticides and herbicides. Their ability to interact with biological targets in plants and pests while maintaining environmental stability makes them highly sought after in this field.

The compound’s structural versatility also opens doors for exploration in materials science. Fluorinated pyridines can be incorporated into polymers and coatings to enhance their durability, chemical resistance, and thermal stability. Such applications are particularly relevant in industries where performance under extreme conditions is critical.

Ongoing research into Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate continues to uncover new possibilities for its use in drug discovery. Studies are focusing on its role as a precursor for inhibitors targeting various diseases, including cancer and neurodegenerative disorders. The unique electronic properties imparted by the difluoromethyl group are being leveraged to design molecules that can selectively interact with disease-causing proteins or enzymes.

In conclusion, Methyl 3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1804715-46-5) represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals, agrochemicals, and materials science. Its well-tuned structural features make it an indispensable tool for researchers aiming to develop innovative solutions to complex challenges. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow even further.